BENG“@ Troubleshooting & Optimization

Check Availability & Pricing

Differentiating microcline from orthoclase in thin
section.

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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Technical Support Center: Feldspar Identification

This guide provides troubleshooting and frequently asked questions for differentiating
microcline from orthoclase in thin section analysis.

Frequently Asked Questions (FAQS)

Q1: What are the primary distinguishing features between microcline and orthoclase in a thin
section?

The most definitive feature to distinguish microcline from orthoclase in a thin section is the
presence of characteristic "tartan™” or "gridiron" twinning.[1][2] This cross-hatched pattern arises
from two intersecting sets of twin lamellae (albite and pericline laws) and is unique to
microcline.[2][3][4] Orthoclase, in contrast, typically displays simple twinning, such as Carlsbad
twins, which divide the crystal into two distinct domains.[5][6] While both are potassium
feldspars with similar chemical formulas (KAISiszOs), their crystal systems differ: microcline is
triclinic, and orthoclase is monoclinic.[7][8]

Q2: Can I rely solely on twinning to differentiate between the two minerals?
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While tartan twinning is a strong indicator of microcline, its absence does not definitively
identify a mineral as orthoclase.[4] Twinning in microcline may be very fine or not visible in all
orientations.[2][4] In such cases, other optical properties, such as the optic axial angle (2V),
should be examined. Microcline generally has a larger 2V angle than orthoclase.

Q3: What if | observe a potassium feldspar with no visible twinning?

When untwinned, distinguishing microcline from orthoclase can be challenging.[5] In this
scenario, measuring the optic axial angle (2V) is the next critical step. Orthoclase typically has
a 2V angle ranging from 33° to 65°, whereas microcline's 2V angle is generally larger, from 77°
to 84°.[9] It is important to note that orthoclase can sometimes be cloudy due to alteration,
which can be a helpful, though not diagnostic, clue.[5]

Q4: Are there any chemical methods to help differentiate them in a thin section?

Yes, staining techniques can be employed to highlight potassium feldspars. While these
methods won't differentiate between microcline and orthoclase directly, they will distinguish
them from other minerals like plagioclase and quartz.[10][11] A common method involves
etching the thin section with hydrofluoric acid vapor followed by treatment with a saturated
solution of sodium cobaltinitrite, which stains potassium feldspars yellow.[12][13]

Troubleshooting Guide

Issue: | see twinning, but it's not the classic "tartan" pattern.

e Possible Cause: You may be observing simple twinning, which is characteristic of orthoclase.
Carlsbad twins are common in orthoclase and divide the crystal into two halves.[5][6]

» Solution: Carefully examine the twinning. Is it a simple, two-part twin, or are there
intersecting lamellae? If it's a simple twin, it is likely orthoclase. If you are unsure, try to find
other grains of the same mineral in the thin section that may show more definitive twinning.

Issue: The mineral is untwinned, and I'm having trouble getting a clear interference figure to
measure the 2V angle.

o Possible Cause: The crystal may be oriented in a way that is not suitable for obtaining an
interference figure.
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» Solution: Search for other grains of the same mineral that are oriented more favorably. An

ideal orientation will have the mineral appear nearly isotropic (dark) under crossed polars. If

no suitable grains can be found, chemical staining can be used to confirm it as a potassium

feldspar, and the context of the surrounding rock may provide clues as to its identity (e.g.,

microcline is common in granites and pegmatites that have cooled slowly).[1][8]

Data Presentation

Optical Property

Microcline

Orthoclase

Crystal System

Triclinic

Monoclinic

Twinning

"Tartan" or "gridiron" (cross-
hatched) twinning from
combined albite and pericline
laws.[1][3][5] Lamellae may be
spindle-shaped and pinch and
swell.[1][5]

Simple twinning (e.g.,
Carlsbad, Baveno, Manebach).

[5](6]

Optic Axial Angle (2V)

77° to 84° (biaxial negative).[9]

33° to 65° (biaxial negative).[9]

Birefringence

Up to first-order white (approx.
0.007).[1]

0.005 - 0.007 (first-order gray
to white).[9]

Relief Low negative.[2] Low negative.[6]
Frequently cloudy due to
Alteration May alter to sericite or clay.[1] incipient alteration

(kaolinization).[5][6]

Experimental Protocols

Protocol: Staining for Potassium Feldspar

This protocol is designed to differentiate potassium feldspars (like microcline and orthoclase)

from plagioclase feldspars and quartz in an uncovered thin section.

Reagents:

e Hydrofluoric acid (HF), 48-50%
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Sodium cobaltinitrite solution (saturated)

Barium chloride solution (5%)

Potassium rhodizonate solution

Distilled water

Procedure:

Etching (USE FUME HOOD AND APPROPRIATE PPE): Place the uncovered thin section
face down over a container of hydrofluoric acid, exposing the surface to the vapor for
approximately 25-45 seconds.[10][14] The thin section should not touch the liquid HF.[10]

e Potassium Feldspar Staining: Immerse the etched slide in the saturated sodium cobaltinitrite
solution for about 45 seconds to 1 minute.[12][14]

» Rinsing: Gently rinse the slide with distilled water.[14]

o Observation: Potassium feldspars, including both microcline and orthoclase, will be stained
yellow.[10] Plagioclase and quartz will remain unstained at this stage.

Note: For differential staining of plagioclase, additional steps involving barium chloride and
potassium rhodizonate can be included, which will stain plagioclase pink to red.[11][13]

Mandatory Visualization
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Caption: Workflow for differentiating microcline from orthoclase.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b14602288/docs?utm_src=pdf-body-img#differentiating-microcline-from-orthoclase-in-thin-section
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14602288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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